Cas no 2138371-86-3 (N-(4-cyano-2-methoxyphenyl)methyl-3-methylbutanamide)

• Product Name: N-(4-cyano-2-methoxyphenyl)methyl-3-methylbutanamide
• CAS No: 2138371-86-3
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD31589568
• CID: 5611294
• PubChem ID: 165475595
• Update Time: 2025-07-24

N-(4-cyano-2-methoxyphenyl)methyl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2138371-86-3
• N-[(4-cyano-2-methoxyphenyl)methyl]-3-methylbutanamide
• EN300-840543
• N-(4-cyano-2-methoxyphenyl)methyl-3-methylbutanamide

• MDL： MFCD31589568
• Inchi： 1S/C14H18N2O2/c1-10(2)6-14(17)16-9-12-5-4-11(8-15)7-13(12)18-3/h4-5,7,10H,6,9H2,1-3H3,(H,16,17)
• InChI Key： WKWQNVMPUOTZTR-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NCC1C=CC(C#N)=CC=1OC

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(4-cyano-2-methoxyphenyl)methyl-3-methylbutanamide

Comprehensive Overview of N-(4-cyano-2-methoxyphenyl)methyl-3-methylbutanamide (CAS No. 2138371-86-3)

N-(4-cyano-2-methoxyphenyl)methyl-3-methylbutanamide, with the CAS number 2138371-86-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a cyano group, a methoxy substituent, and a branched aliphatic chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications due to its structural similarity to known pharmacophores.

In recent years, the demand for high-purity chemical intermediates like N-(4-cyano-2-methoxyphenyl)methyl-3-methylbutanamide has surged, driven by advancements in drug discovery and material science. The compound's CAS No. 2138371-86-3 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its cyano-methoxy-phenyl moiety is often highlighted in studies targeting enzyme inhibition and receptor modulation, aligning with trends in precision medicine.

One of the most discussed topics in synthetic chemistry is the optimization of green synthesis pathways for compounds such as N-(4-cyano-2-methoxyphenyl)methyl-3-methylbutanamide. Environmental sustainability is a growing concern, and researchers are exploring catalytic methods to reduce waste and energy consumption during its production. The compound's methylbutanamide segment also offers opportunities for derivatization, a key focus in fragment-based drug design.

From an analytical perspective, CAS 2138371-86-3 is characterized by techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with stringent quality standards. Its stability under various pH conditions makes it suitable for formulation studies, a hot topic in pharmaceutical development. Additionally, the compound's lipophilicity and solubility profile are critical parameters for bioavailability optimization, a recurring theme in drug delivery research.

The agrochemical industry has also shown interest in N-(4-cyano-2-methoxyphenyl)methyl-3-methylbutanamide due to its potential as a precursor for crop protection agents. With increasing global focus on sustainable agriculture, this compound's role in developing low-toxicity pesticides is under investigation. Its methoxy-phenyl backbone is structurally analogous to certain natural plant defense molecules, sparking innovation in biopesticide formulations.

In summary, N-(4-cyano-2-methoxyphenyl)methyl-3-methylbutanamide (CAS 2138371-86-3) represents a multifaceted compound with broad applicability across life sciences. Its integration into high-throughput screening libraries and structure-activity relationship studies underscores its value in modern research. As industries prioritize efficiency and sustainability, this compound is poised to remain a focal point in scientific and industrial advancements.